Cas no 39520-22-4 (Dimethyl butylmalonate)

• Product Name: Dimethyl butylmalonate
• CAS No: 39520-22-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 55037
• PubChem ID: 251070
• Update Time: 2025-04-18

Dimethyl butylmalonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl butylmalonate
• Butyl Methyl Malonate
• Butylmalonic acid dimethyl ester
• Butylmalonsaeuredimethylester
• dimethyl 2-butylmalonate
• Pentane-1,1-dicarboxylic acid dimethyl ester
• Propanedioic acid,2-butyl-,1,3-dimethyl ester
• Propanedioicacid, butyl-, dimethyl ester (9CI)
• Dimethyl a-butylmalonate
• Dimethyl2-butylmalonate
• NS00057962
• Dimethyl butylpropanedioate
• NSC71209
• Ehyl 8-methoxy-4-(o-tolylamino)quinoline-3-carboxylate
• 39520-22-4
• DTXSID10960141
• UVCBPUQNMGFVAA-UHFFFAOYSA-N
• Propanedioic acid, butyl-, dimethyl ester
• EINECS 254-489-2
• 1,3-dimethyl 2-butylpropanedioate
• NSC-71209
• SCHEMBL3626129
• AKOS006294819
• NSC 71209
• Dimethyl 2-butylmalonate #
• FT-0694961
• dimethyl 2-butylpropanedioate

• Inchi： 1S/C9H16O4/c1-4-5-6-7(8(10)12-2)9(11)13-3/h7H,4-6H2,1-3H3
• InChI Key： UVCBPUQNMGFVAA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCCC)=O

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.02
• Boiling Point: 219.6 °C at 760 mmHg
• Flash Point: 219.6 °C at 760 mmHg
• Refractive Index: 1.425
• PSA: 52.60000
• LogP: 1.13880